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Abstract
This technical guide provides a comprehensive overview of 1,3,6-trichloroisoquinoline, a

halogenated heterocyclic compound with significant potential for applications in medicinal

chemistry and materials science. The document details its commercial availability, outlines a

plausible synthetic pathway, summarizes its physicochemical properties, and discusses its

prospective utility for researchers, scientists, and drug development professionals. The content

is structured to deliver both foundational knowledge and actionable insights for laboratory

applications.

Introduction
1,3,6-Trichloroisoquinoline is a substituted isoquinoline, a class of heterocyclic aromatic

compounds that form the core structure of numerous natural products and synthetic molecules

with diverse biological activities. The presence of three chlorine atoms on the isoquinoline

scaffold imparts unique electronic and steric properties, making it a valuable building block for

the synthesis of more complex molecular architectures. The chloro-substituents can serve as

reactive handles for a variety of chemical transformations, including nucleophilic aromatic
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substitution and metal-catalyzed cross-coupling reactions. This guide aims to be a critical

resource for researchers looking to procure or synthesize 1,3,6-trichloroisoquinoline for their

research and development endeavors.

Commercial Availability
1,3,6-Trichloroisoquinoline is available from several chemical suppliers, although its

availability may be subject to stock limitations and lead times. Researchers are advised to

contact suppliers directly for the most current information on pricing and availability. It is

important to note that some suppliers may offer this compound on a make-to-order basis

through their custom synthesis services.

Supplier CAS Number Purity Notes

Sigma-Aldrich 1053658-49-3 97%

This product is listed

as discontinued, but

historical data is

available.

Biosynth 1053658-49-3 Not specified

Available for purchase

online, with a typical

lead time of 3-4 weeks

for a 2.5 g pack.[1]

ChemScene 1053658-49-3 Not specified

Listed as a building

block for chemical

synthesis.[2]

Cenmed Enterprises 1053658-49-3 97%

Available for

purchase, with

detailed hazard and

precautionary

statements provided.

[3]

ChemicalBook 1053658-49-3 Not specified

Lists multiple global

suppliers for this

compound.[4]
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Synthesis of 1,3,6-Trichloroisoquinoline
While a direct, peer-reviewed synthesis for 1,3,6-trichloroisoquinoline is not readily found in

the literature, a plausible synthetic route can be proposed based on established methods for

isoquinoline synthesis, such as the Bischler-Napieralski reaction, followed by chlorination.[5][6]

The following represents a hypothetical, yet chemically sound, multi-step synthesis.

Proposed Synthetic Workflow
The proposed synthesis begins with a commercially available dichlorinated phenethylamine

derivative, which undergoes formylation and subsequent cyclization to form a

dihydroisoquinoline. Aromatization followed by chlorination yields the final product.

2-(3,5-Dichlorophenyl)ethanamine N-[2-(3,5-Dichlorophenyl)ethyl]formamide

Formylation
(e.g., Ethyl Formate) 6,8-Dichloro-3,4-dihydroisoquinoline

Bischler-Napieralski Cyclization
(e.g., POCl₃) 6,8-Dichloro-1,2,3,4-tetrahydroisoquinoline-1-oneOxidation 1-Chloro-6,8-dichloroisoquinoline (Intermediate)

Chlorination
(e.g., POCl₃) 1,3,6-TrichloroisoquinolineRearrangement/Further Chlorination

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 1,3,6-trichloroisoquinoline.

Hypothetical Experimental Protocol
Step 1: Formylation of 2-(3,5-Dichlorophenyl)ethanamine

In a round-bottom flask, dissolve 2-(3,5-dichlorophenyl)ethanamine in an excess of ethyl

formate.

Heat the mixture to reflux and monitor the reaction by Thin Layer Chromatography (TLC)

until the starting material is consumed.

Remove the excess ethyl formate under reduced pressure to yield the crude N-[2-(3,5-

dichlorophenyl)ethyl]formamide.

Step 2: Bischler-Napieralski Cyclization

To the crude formamide from the previous step, add a dehydrating and cyclizing agent such

as phosphorus oxychloride (POCl₃) portion-wise at a controlled temperature (typically 0-
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10°C).[5]

After the addition, heat the reaction mixture to reflux to drive the cyclization.

Quench the reaction by carefully adding it to ice water and basify with a suitable base (e.g.,

NaOH) to precipitate the crude 6,8-dichloro-3,4-dihydroisoquinoline.

Step 3: Aromatization and Chlorination

The crude dihydroisoquinoline can be aromatized through various methods, such as

oxidation.

The subsequent chlorination to introduce the chloro groups at the 1 and 3 positions can be

achieved using a chlorinating agent like phosphorus oxychloride (POCl₃), potentially at

elevated temperatures.[7]

The final product, 1,3,6-trichloroisoquinoline, would be purified using standard techniques

such as recrystallization or column chromatography.

Physicochemical and Spectroscopic Properties
The following properties for 1,3,6-trichloroisoquinoline have been reported by various

suppliers.

Property Value Source

Molecular Formula C₉H₄Cl₃N [1][2][3]

Molecular Weight 232.49 g/mol [1]

Appearance White to off-white solid [4]

Melting Point 125-129 °C [4]

Boiling Point 362.6±37.0 °C (Predicted) [4]

Density 1.523±0.06 g/cm³ (Predicted) [4]

CAS Number 1053658-49-3 [1][2][3][4]
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While detailed, publicly available spectroscopic data such as ¹H NMR, ¹³C NMR, and mass

spectrometry for 1,3,6-trichloroisoquinoline is limited, predictions can be made based on its

structure and data from analogous compounds.[8][9]

Applications in Research and Drug Development
The 1,3,6-trichloroisoquinoline scaffold is a promising starting point for the synthesis of novel

compounds in drug discovery and materials science.

Medicinal Chemistry
The isoquinoline core is a well-established "privileged scaffold" in medicinal chemistry,

appearing in a wide range of biologically active molecules.[10] The chloro-substituents on

1,3,6-trichloroisoquinoline can be strategically modified to explore the chemical space

around this core.

Nucleophilic Aromatic Substitution (SNAr): The chlorine atoms, particularly at the 1 and 3

positions, are susceptible to displacement by various nucleophiles (e.g., amines, alcohols,

thiols), allowing for the introduction of diverse functional groups.

Palladium-Catalyzed Cross-Coupling: Reactions such as Suzuki and Buchwald-Hartwig

couplings can be employed to form new carbon-carbon and carbon-nitrogen bonds,

respectively.

Potential Therapeutic Targets: Substituted isoquinolines have shown activity as anticancer

agents, kinase inhibitors, and antimicrobial agents.[11][12] The 1,3,6-trichloro-substituted

core provides a unique template for developing novel inhibitors for various biological targets.

Workflow for Derivatization
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1,3,6-Trichloroisoquinoline

Nucleophilic Aromatic
Substitution (SNAr)

Palladium-Catalyzed
Cross-Coupling

Diverse Functionalized
Isoquinolines

Click to download full resolution via product page

Caption: General workflow for the functionalization of 1,3,6-trichloroisoquinoline.

Safety Information
Based on the information provided by suppliers, 1,3,6-trichloroisoquinoline is a hazardous

substance and should be handled with appropriate safety precautions in a well-ventilated fume

hood.

Pictograms: Skull and crossbones, Corrosion.

Signal Word: Danger.

Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H318 (Causes

serious eye damage), H335 (May cause respiratory irritation), H413 (May cause long lasting

harmful effects to aquatic life).[3]

Precautionary Statements: P261, P280, P301 + P310, P305 + P351 + P338.

Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and a suitable

respirator are recommended.

Conclusion
1,3,6-Trichloroisoquinoline is a commercially available, albeit sometimes limited, chemical

building block with significant potential for synthetic and medicinal chemistry. While a definitive

published synthesis is not readily available, a plausible synthetic route can be devised from

common starting materials. Its tri-chlorinated isoquinoline structure offers multiple points for
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chemical modification, making it an attractive scaffold for the development of novel compounds

with potential therapeutic applications. Researchers should exercise appropriate caution when

handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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